![molecular formula C22H25NO3S B3938881 methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate](/img/structure/B3938881.png)
methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate
Overview
Description
Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate, also known as MTMB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MTMB is a piperidine-based compound that has been synthesized using various methods.
Mechanism of Action
Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate works by inhibiting several enzymes and receptors involved in cancer cell growth, inflammation, and pain perception. This compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. This compound also inhibits the activity of matrix metalloproteinases (MMPs), enzymes involved in cancer cell invasion and metastasis. Furthermore, this compound inhibits the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, a receptor involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound also inhibits the activity of MMPs, which are involved in the degradation of extracellular matrix proteins. In addition, this compound inhibits the release of substance P, a neuropeptide involved in pain perception. This compound has been shown to have low toxicity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has several advantages for lab experiments, including its low toxicity and ability to inhibit multiple targets involved in cancer cell growth, inflammation, and pain perception. However, this compound has several limitations, including its low solubility and limited availability.
Future Directions
Future research on methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate should focus on improving its solubility and availability. In addition, further studies are needed to investigate the potential therapeutic applications of this compound, including its use as an anti-cancer, anti-inflammatory, and analgesic agent. Furthermore, studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo. Finally, studies are needed to investigate the potential side effects of this compound and its interactions with other drugs.
Conclusion:
This compound is a piperidine-based compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound inhibits several enzymes and receptors involved in cancer cell growth, inflammation, and pain perception. This compound has low toxicity and has been shown to have anti-cancer, anti-inflammatory, and analgesic effects. Future research on this compound should focus on improving its solubility and availability, investigating its pharmacokinetics and pharmacodynamics in vivo, and investigating its potential side effects and interactions with other drugs.
Scientific Research Applications
Methyl 4-({3-[2-(methylthio)benzoyl]-1-piperidinyl}methyl)benzoate has been studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have analgesic effects by inhibiting the release of substance P, a neuropeptide involved in pain perception.
properties
IUPAC Name |
methyl 4-[[3-(2-methylsulfanylbenzoyl)piperidin-1-yl]methyl]benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO3S/c1-26-22(25)17-11-9-16(10-12-17)14-23-13-5-6-18(15-23)21(24)19-7-3-4-8-20(19)27-2/h3-4,7-12,18H,5-6,13-15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMCMQLVRAULZNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CN2CCCC(C2)C(=O)C3=CC=CC=C3SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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